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A Clinical Showdown: CEREC vs. Lab-
Fabricated Ceramic Restorations
In the realm of dental restorations, the choice between chairside CAD/CAM-milled restorations,

such as CEREC (Chairside Economical Restoration of Esthetic Ceramics), and traditional

laboratory-fabricated ceramic restorations is a critical one for clinicians. This guide provides a

comprehensive comparison of their clinical performance, drawing upon available experimental

data to inform researchers, scientists, and dental professionals.

Executive Summary
Both CEREC and lab-fabricated ceramic restorations offer durable and aesthetic solutions for

tooth restoration.[1][2] CEREC's primary advantage lies in its convenience, enabling single-visit

treatments.[1][2][3] Conversely, lab-fabricated crowns provide a wider range of material choices

and potentially superior aesthetics, especially in complex cases, due to the detailed

customization possible by skilled technicians.[1][4] Clinical studies indicate that the survival

rates and fracture strength of CEREC restorations are comparable to those of their lab-

fabricated counterparts when appropriately designed and placed.[5] However, the performance

of each is highly dependent on the specific materials used and the skill of the clinician or

technician.[2][6]
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The following tables summarize key quantitative data from clinical and in-vitro studies,

comparing the performance of CEREC and lab-fabricated ceramic restorations across several

critical parameters.

Table 1: Longevity and Survival Rates
Restoration Type Study Duration

Survival/Success
Rate

Key Findings

CEREC Inlays/Onlays 15 years ~93%

Comparable to gold

inlays and superior to

laboratory-fabricated

ceramic inlays.[7]

CEREC Inlays 18 years 84.4%
Projected long-term

survival rate.[7]

CEREC Crowns (VITA

Mark II)
4 years 95.4% (Kaplan-Meier)

Performed well in a

dental practice setting.

[7]

Laboratory-Fabricated

Ceramic Inlays
15 years 68%

Clearly inferior to

CEREC and gold

inlays in this study.[7]

"Classic" Crowns

(Lab-fabricated PFM)
- 97.0%

Performed best in a

study comparing

different crown types.

[7]

Table 2: Marginal Fit
A precise marginal fit is crucial for the long-term success of a restoration, preventing

complications such as secondary caries and periodontal issues.[8][9] A marginal gap of less

than 120 µm is generally considered clinically acceptable.[8][9]
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Restoration
System

Mean Marginal
Discrepancy (MD)
(µm)

Mean Absolute
Marginal
Discrepancy (AMD)
(µm)

Study Notes

CEREC inLAB 53 85

Significantly better

AMD compared to the

LAVA milling center.[8]

[10]

LAVA Milling Center

(Lab)
61 133 -

CEREC Crowns

(Chairside)
115.52 ± 38.22 -

No significant

difference compared

to lab-fabricated

crowns in this study.

[9]

Lab-Fabricated

Crowns (Conventional

Workflow)

107.86 ± 42.45 -

No significant

difference compared

to chairside crowns in

this study.[9]

CEREC (General) 60.8 - 61.6 -

Tended to have a

better marginal fit than

laboratory-fabricated

crowns in one

analysis.[7]

Laboratory-Fabricated

Crowns (General)
69.1 -

Margins were slightly

wider than CEREC

crowns, but not

statistically significant

in this analysis.[7]

Table 3: Fracture Strength of Various Ceramic Materials
(In-Vitro)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6567516/
https://www.researchgate.net/publication/333771524_An_in_vitro_evaluation_of_marginal_fit_zirconia_crowns_fabricated_by_a_CAD-CAM_dental_laboratory_and_a_milling_center
https://pmc.ncbi.nlm.nih.gov/articles/PMC7730557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7730557/
https://assets.dentsplysirona.com/flagship/de-de/loesungen/topics/single-visit-dentistry/pdf/en/advantages/zirconia/The_most_important%20clinicals_studies.pdf
https://assets.dentsplysirona.com/flagship/de-de/loesungen/topics/single-visit-dentistry/pdf/en/advantages/zirconia/The_most_important%20clinicals_studies.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fracture strength of a restoration is a key determinant of its clinical longevity, especially in

the posterior region where occlusal forces are highest.[11][12]

Material Fabrication Method Mean Fracture Strength (N)

IPS e.max CAD CEREC 2408.00 ± 607.97

Lava Ultimate CEREC 2206.73 ± 675.16

IPS Empress CAD CEREC 2573.27 ± 644.73

IPS Empress Esthetic Heat-Pressed (Lab) 2879.53 ± 897.30

Zirconia (CEREC Zirconia) CEREC 2337.37

Lithium Disilicate (IPS e.max

CAD)
CEREC 1085.39

Hybrid Dental Ceramic (VITA

ENAMIC)
CEREC 767.06

Note: Fracture strength values can vary significantly based on the experimental setup and the

specific type of ceramic material used.[12][13]

Experimental Protocols
Below are the methodologies for key experiments cited in this guide, providing insight into how

the comparative data was obtained.

Marginal Fit Evaluation (Replica Technique)
This protocol is based on a study comparing the fit of chairside and lab-fabricated lithium

disilicate crowns.[9]

Impression and Fabrication: Both conventional (for lab-fabricated) and digital impressions

(for CEREC) of the prepared tooth are taken.

Crown Fabrication: The lab-fabricated crown is created using a conventional workflow, while

the CEREC crown is milled chairside.
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Replica Creation: A light-body vinyl polysiloxane material is injected into the intaglio surface

of the crown, which is then seated on the prepared tooth with firm pressure.

Sectioning and Measurement: After the material sets, the replica is carefully removed, and

the crown is sectioned. The thickness of the replica material at predefined points (marginal,

axial, and occlusal) is measured using a microscope to determine the gap.

Data Analysis: Statistical analysis is performed to compare the marginal and internal gaps

between the two types of crowns.

Fracture Strength Testing (Single Load to Failure)
This protocol is derived from an in-vitro study evaluating the fracture strength of monolithic

crowns from different CAD/CAM materials.[12]

Tooth Preparation: Extracted human premolars are prepared with standardized dimensions

(e.g., 1 mm chamfer finishing line, 4 mm axial height, 6º total convergence angle).

Crown Fabrication: Crowns are fabricated from various ceramic blocks using the CEREC
system (digital scan, design, and milling).

Post-Milling Treatment: The crowns undergo post-milling processing (e.g., firing, polishing)

according to the manufacturer's instructions.

Cementation: The crowns are cemented onto their respective prepared teeth using a

standardized adhesive resin cement.

Storage: The cemented crown-tooth specimens are stored in deionized distilled water at

room temperature for 24 hours.

Fracture Testing: Each specimen is subjected to a compressive axial load in a universal

testing machine at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs.

Data Recording and Analysis: The force required to fracture each crown is recorded, and

statistical analysis is used to compare the fracture strength of the different materials.
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The following diagrams illustrate the typical clinical workflows for obtaining a CEREC versus a

lab-fabricated ceramic restoration.

Single Visit

Tooth Preparation

Digital Intraoral Scan

CAD Design of Restoration

In-Office Milling (CEREC Unit)

Staining, Glazing, and Firing

Final Cementation

Click to download full resolution via product page

CEREC Single-Visit Workflow
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Concluding Remarks
The decision between CEREC and lab-fabricated ceramic restorations is not a matter of

inherent superiority of one over the other, but rather a case-specific determination based on

clinical needs, material requirements, aesthetic demands, and patient preferences.[1] CEREC
technology offers a highly efficient and clinically sound option for a wide range of restorations,

with performance metrics that are often on par with their lab-fabricated counterparts.[5][7]

However, for cases requiring extensive aesthetic customization or the use of specific materials

not available for chairside milling, the expertise of a dental laboratory remains invaluable.[4][14]

[15] As both technologies continue to evolve, ongoing clinical evaluation will be essential to

guide best practices in restorative dentistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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